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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzamide
CAS No.: 19694-10-1
Cat. No.: B010115
Get Quote
. J

Executive Summary & Immediate Action

3-Amino-4-chlorobenzamide (CAS: 19694-10-1) is a halogenated aromatic amine. Unlike
standard organic waste, its disposal requires strict segregation into Halogenated Waste
Streams. Improper disposal (mixing with non-halogenated solvents or general trash) risks
violating EPA/RCRA regulations and damaging incineration infrastructure due to the release of
corrosive hydrogen chloride (HCI) gas and nitrogen oxides (NOx) upon combustion.

The Golden Rule: Never dispose of this compound down the drain or in "General Organic”
waste containers. It must be incinerated in a facility equipped with acid gas scrubbers.

Chemical Profile & Hazard Assessment

To manage waste effectively, one must understand the intrinsic hazards that dictate the
disposal method.

Physicochemical Properties
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Property Data Relevance to Disposal
Chemical Name 3-Amino-4-chlorobenzamide Primary Identifier for Labeling
CAS Number 19694-10-1 Required for Waste Manifests
Indicates Halogenated (Cl) &
Molecular Formula C7H7CIN20 ]
Nitrogenous content
) ] ] Requires particulate control
Physical State Beige Crystalline Powder )
(N95/P100) during transfer
. Low in water; Soluble in Dictates liquid waste stream
Solubility -
DMSO/Methanol composition
) CRITICAL: Requires scrubbed
Combustion Products HCI, NOx, CO, CO2

incineration

Hazard Classification (GHS)

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
o Skin/Eye Irritation (Category 2/2A): Causes serious irritation.
o STOT-SE (Category 3): May cause respiratory irritation.[3][2]

Scientific Rationale for Segregation: The presence of the chlorine atom on the benzene ring is
the deciding factor. When incinerated, non-halogenated organics produce mostly CO2z and
H20. However, 3-Amino-4-chlorobenzamide releases Hydrogen Chloride (HCI). If this waste
Is sent to a standard fuel-blending facility (cement kiln) not rated for halogens, the acid gas can
corrode the facility's infrastructure and contribute to acid rain. Therefore, it must be tagged as
Halogenated.

Operational Disposal Protocol
Workflow Logic (Visualized)

The following diagram outlines the decision-making process for disposing of 3-Amino-4-
chlorobenzamide in both solid and liquid forms.
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Waste Generation:
3-Amino-4-chlorobenzamide

Determine Physical State

Solid Waste Liquid Waste
(Pure Powder/Spill Debris) (Mother Liquor/Rinsate)

Containerize:
HDPE Wide-Mouth Jar
or Double-Bagged (Yellow)

Segregation Check:
Is solvent Halogenated?

Stream A: Halogenated Stream B: Non-Halogenated
(e.g., DCM, Chloroform) (e.g., Methanol, DMSO)

Labeling: :
'Hazardous Waste - Toxic' Contaminated by

List Chemical Name 3-Amino-4-chlorobenzamide

CRITICAL ACTION:
Add to HALOGENATED Waste Stream

(Due to solute content)

Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration
(w/ Acid Gas Scrubbing)
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Figure 1: Decision matrix for segregating 3-Amino-4-chlorobenzamide waste streams to
ensure compatibility with incineration protocols.

Detailed Procedures
Scenario A: Solid Waste (Excess Reagent or Spill Cleanup)

o Containment: Do not throw loose powder into the trash. Collect the material in a wide-mouth
High-Density Polyethylene (HDPE) jar or a dedicated solid waste drum.

o Spill Management: If spilled, dampen a paper towel with water or ethanol (to prevent dust
generation) and wipe up. Place all contaminated wipes into the solid waste container.

» Labeling: Affix a hazardous waste label.
o Constituents: "3-Amino-4-chlorobenzamide, solid."”

o Hazard Checkbox: Select "Toxic" and "Irritant."

Scenario B: Liquid Waste (Reaction Mixtures & Mother Liquors)

This is where most compliance errors occur. Even if you dissolved the compound in Methanol
(non-halogenated), the presence of the solute (the chlorobenzamide) renders the entire mixture
a candidate for the Halogenated Waste stream.

o Select the Right Carboy: Use the container designated for Halogenated Organic Solvents
(often red-tagged in many labs).

o Compatibility Check (Self-Validating Step):

o Acids:[4] Ensure the waste stream is not strongly acidic, as this amine can form salts,
potentially precipitating out of solution and clogging disposal lines.

o Oxidizers:[4][NEVER mix this amine with strong oxidizers (e.g., nitric acid waste,
peroxides). Aromatic amines can react violently or form unstable intermediates with
oxidizers.

o Documentation: On the waste tag, list the solvent and the estimated concentration of 3-
Amino-4-chlorobenzamide (e.g., "Methanol 95%, 3-Amino-4-chlorobenzamide 5%").
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Regulatory & Compliance Context (RCRA)

In the United States, waste determination is the generator's responsibility (40 CFR § 262.11).

o RCRA Status: While 3-Amino-4-chlorobenzamide is not explicitly "P-listed" (acutely
hazardous) or "U-listed" by specific name in 40 CFR 261.33, it exhibits toxicity
characteristics.

¢ Waste Code Assignment:
o If the solvent used is halogenated (e.g., Methylene Chloride), use code F002.[5][6]

o If the material is pure and being discarded due to toxicity, it falls under the general
"Process Waste" definition.

o Best Practice: Treat as Hazardous Waste requiring thermal destruction.

Why Incineration? The EPA and local environmental agencies prefer high-temperature
incineration for halogenated aromatics. This process ensures the complete destruction of the
benzene ring and the capture of the chlorine atom as HCI in the scrubber system, preventing
its release into the atmosphere.

Emergency Procedures

Incident Immediate Protocol

Rinse immediately with water for 15 minutes.
Eye Contact Remove contact lenses.[4][7] Seek medical

attention (irritant).

Wash off with soap and water.[4][7][8] Remove
contaminated clothing.[3][4][7][9]

Skin Contact

Move to fresh air.[3][4][7][8][9] If breathing is

Inhalation - .
difficult, give oxygen.[3]
Use water spray, alcohol-resistant foam, dry
Ei chemical, or Carbon Dioxide (COz). Warning:
ire

Fire will release toxic HCl and NOx gases. Wear
SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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